Cas no 1128-67-2 (2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole)

2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole structure
1128-67-2 structure
Product Name:2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole
CAS No:1128-67-2
MF:C8H9N3S
MW:179.242159605026
MDL:MFCD00066475
CID:188800
PubChem ID:14319
Update Time:2025-04-19

2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole
    • 2(3H)-Benzothiazolone,3-methyl-, hydrazone
    • 3-Methyl-2-benzothiazolinone hydrazone
    • 3-Methylbenzothiazol-2-one hydrazone
    • MBTH INDICATOR
    • 2-hydrazinylidene-3-methyl-2,3-dihydro-1,3-benzothiazole
    • 2-Hydrazono-3-methyl-2,3-dihydrobenzothiazole
    • 2-Hydrazono-3-methylbenzothiazoline
    • 3-METHYL-2-BENZOTHIAZOLINE HYDRAZONE
    • 3-methyl-2-benzothiazolonhydrazone
    • 3-methylbenzothiazolin-2-one hydrazone
    • 3-methyl-benzylthiazolinone-2-hydrazone
    • MBTH
    • N-METHYLBENZOTHIAZOL
    • NS00023662
    • NCIOpen2_003147
    • SCHEMBL566154
    • 1128-67-2
    • AKOS030229029
    • Sawicki reagent
    • (Z)-(3-methyl-1,3-benzothiazol-2-ylidene)hydrazine
    • (3-methyl-1,3-benzothiazol-2-ylidene)hydrazine
    • EINECS 214-440-8
    • DTXSID4061541
    • BRN 0149612
    • 3-Methylbenzothiazol-2(3H)-one hydrazone
    • 4-27-00-02695 (Beilstein Handbook Reference)
    • 3-Methyl-2-benzothiazolone, hydrazone
    • 3-Methyl-2-benzothiazolone hydrazone
    • (3-Methyl-2-benzothiazolinylidene)hydrazine
    • PHOLIFLKGONSGY-UHFFFAOYSA-N
    • DB-060253
    • 2-HYDRAZINYLIDENE-3-METHYL-1,3-BENZOTHIAZOLE
    • MDL： MFCD00066475
    • Inchi： 1S/C8H9N3S/c1-11-6-4-2-3-5-7(6)12-8(11)10-9/h2-5H,9H2,1H3
    • InChI Key： PHOLIFLKGONSGY-UHFFFAOYSA-N
    • SMILES： S1C(=NN)N(C)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 179.05200
  • Monoisotopic Mass: 179.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 66.9A^2

Experimental Properties

  • Density: 1.1939 (rough estimate)
  • Melting Point: 144°C
  • Boiling Point: 342.9°C at 760 mmHg
  • Flash Point: 161.2°C
  • Refractive Index: 1.5500 (estimate)
  • PSA: 71.55000
  • LogP: 1.71450

2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole Security Information

  • Hazardous Material transportation number：UN 2811
  • Safety Instruction： 45-36-26
  • Storage Condition：Sealed in dry,2-8°C
  • Risk Phrases：R25; R36

2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A059004144-1g
2-Hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole
 1128-67-2 95%
1g
 $400.00 2023-09-04
abcr
AB524419-5 mg
(2Z)-2-Hydrazinylidene-3-methyl-2,3-dihydro-1,3-benzothiazole; .
 1128-67-2
5mg
 €176.80 2023-04-17
abcr
AB524419-25 mg
(2Z)-2-Hydrazinylidene-3-methyl-2,3-dihydro-1,3-benzothiazole; .
 1128-67-2
25mg
 €291.90 2023-04-17
abcr
AB524419-100 mg
(2Z)-2-Hydrazinylidene-3-methyl-2,3-dihydro-1,3-benzothiazole; .
 1128-67-2
100MG
 €909.10 2023-04-17
Chemenu
CM122059-250mg
(Z)-2-hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole
 1128-67-2 95%
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 $*** 2023-04-03
Chemenu
CM122059-1g
(Z)-2-hydrazono-3-methyl-2,3-dihydrobenzo[d]thiazole
 1128-67-2 95%
1g
 $356 2021-06-09
eNovation Chemicals LLC
D571131-25g
(2Z)-2-hydrazinylidene-3-methyl-2,3-dihydro-1,3-benzothiazole
 1128-67-2 97%
25g
 $700 2023-08-31
eNovation Chemicals LLC
D571131-100g
(2Z)-2-hydrazinylidene-3-methyl-2,3-dihydro-1,3-benzothiazole
 1128-67-2 97%
100g
 $1200 2023-08-31
Key Organics Ltd
AS-19992-5MG
(2Z)-2-Hydrazinylidene-3-methyl-2,3-dihydro-1,3-benzothiazole
 1128-67-2 >98%
5mg
 £216.08 2025-02-08
Key Organics Ltd
AS-19992-100MG
(2Z)-2-Hydrazinylidene-3-methyl-2,3-dihydro-1,3-benzothiazole
 1128-67-2 >98%
100mg
 £654.72 2025-02-08

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